2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(2-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C17H13F5N2O/c18-12-11(13(19)15(21)16(22)14(12)20)17(25)23-9-5-1-2-6-10(9)24-7-3-4-8-24/h1-2,5-6H,3-4,7-8H2,(H,23,25)
• InChI Key: CHBPAFHSPLUTHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC(=O)C3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C17H13F5N2O
• Molecular Weight: 356.29 g/mol

Description

2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide, also known as PBFI, is a fluorescent calcium indicator that is widely used in scientific research. PBFI is a synthetic compound that is derived from benzamide and pyrrolidine. It has a unique chemical structure that allows it to selectively bind to calcium ions, which makes it an ideal tool for studying calcium signaling in cells.

Mechanism of Action

2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide works by binding to calcium ions in the cytoplasm of cells. When calcium ions bind to this compound, it undergoes a conformational change that results in a shift in its fluorescent properties. This shift can be detected using a fluorescence microscope or other imaging techniques, which allows researchers to monitor changes in calcium levels in real-time.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on cells. It is a non-toxic compound that is widely used in cell culture experiments and other in vitro assays.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide is its high selectivity for calcium ions. It has a low affinity for other metal ions, which makes it an ideal tool for studying calcium signaling in cells. This compound is also highly sensitive, which allows researchers to detect changes in calcium levels in real-time.
One of the limitations of this compound is its relatively short half-life. This compound can be rapidly photobleached, which limits its usefulness for long-term imaging experiments. Additionally, this compound is not suitable for use in vivo, as it cannot penetrate cell membranes.

Future Directions

There are several future directions for research involving 2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide. One area of interest is the development of new fluorescent calcium indicators that are more stable and long-lasting than this compound. Another area of interest is the use of this compound in combination with other imaging techniques, such as confocal microscopy and two-photon microscopy, to study calcium signaling in more detail. Finally, this compound may be used in combination with other fluorescent indicators to study the interactions between calcium and other signaling molecules in cells.

Scientific Research Applications

2,3,4,5,6-pentafluoro-N-[2-(1-pyrrolidinyl)phenyl]benzamide is widely used in scientific research to study calcium signaling in cells. Calcium is a critical signaling molecule that is involved in a wide range of cellular processes, including muscle contraction, neurotransmitter release, and gene expression. This compound can be used to monitor changes in intracellular calcium levels in real-time, which allows researchers to investigate the role of calcium signaling in various cellular processes.